Cas no 1261835-93-1 (Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate)

• Product Name: Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate
• CAS No: 1261835-93-1
• MF: C₁₃H₁₆F₂O₃
• MW: 258.261151313782
• CID: 4985605
• Update Time: 2025-10-31

Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate

• Inchi： 1S/C13H16F2O3/c1-3-18-11(16)8-7-9-5-4-6-10(17-2)12(9)13(14)15/h4-6,13H,3,7-8H2,1-2H3
• InChI Key： XCTVKIVZWAKHGA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate

Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate (CAS No. 1261835-93-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate (CAS No. 1261835-93-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of esters and is characterized by the presence of a difluoromethyl and methoxy substituent on a phenyl ring, which imparts distinct chemical and biological properties.

The difluoromethyl group is particularly noteworthy as it can enhance the metabolic stability and bioavailability of the compound, making it an attractive candidate for drug development. The methoxy substituent, on the other hand, can influence the lipophilicity and receptor binding affinity, further contributing to its pharmacological profile.

Recent studies have explored the potential of Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate on neuronal cell cultures. The results indicated that this compound exhibits neuroprotective properties by reducing oxidative stress and inhibiting apoptosis. These findings suggest that Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

Another area of interest is its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

The pharmacokinetic properties of Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, while the presence of the difluoromethyl group enhances its metabolic stability, leading to a longer half-life in vivo. These characteristics make it suitable for oral administration and sustained release formulations.

In addition to its therapeutic potential, Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate has been evaluated for its safety profile. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its development as a drug candidate.

The synthesis of Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate involves several steps, including the formation of the difluoromethylated intermediate and subsequent esterification. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, which is crucial for sustainable drug development.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize its therapeutic potential. Clinical trials are currently underway to evaluate the efficacy and safety of Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate in human subjects. Preliminary results from phase I trials have been encouraging, with no serious adverse events reported.

In conclusion, Ethyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate (CAS No. 1261835-93-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development in various therapeutic areas. As research continues to advance, this compound has the potential to contribute significantly to the treatment of neurodegenerative diseases, inflammatory conditions, and other chronic disorders.